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Compound of Interest

Compound Name: GSK2850163 (S enantiomer)

Cat. No.: B10799400

Technical Support Center: GSK2850163

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with
GSK2850163. The information is presented in a question-and-answer format to directly
address common issues encountered during experiments.

Frequently Asked Questions (FAQS)

Q1: What is GSK2850163 and what is its mechanism of action?

GSK2850163 is a potent and selective inhibitor of inositol-requiring enzyme-1 alpha (IRE1a), a
key transducer in the unfolded protein response (UPR).[1][2] It functions by targeting the kinase
domain of IRE1a, which in turn modulates its endoribonuclease (RNase) activity responsible for
the unconventional splicing of X-box binding protein 1 (XBP1) mRNA.[1][2] This inhibition
ultimately reduces the production of the active XBP1s transcription factor.

Q2: What are the IC50 values for GSK28501637

GSK2850163 inhibits the kinase and RNase activities of IRE1a with the following IC50 values:
e |IREla kinase activity: 20 nM[3][4][5][6]

o |IREla RNase activity: 200 nM[3][4][5][6]

Q3: Does GSK2850163 have known off-target effects?
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GSK2850163 is a selective inhibitor of IRE1a. However, weak inhibition of other kinases has
been observed at significantly higher concentrations.[4]

e Ron: IC50 = 4.4 pM[3][4][5][6]
 FGFR1 V561M: IC50 = 17 uM[3][4][5][6]

It is advisable to consider these potential off-target effects when interpreting experimental
results, especially when using high concentrations of the inhibitor.[4]

Troubleshooting Guide: Solubility and Formulation
Q4: 1 am having trouble dissolving GSK2850163. What are the recommended solvents?

GSK2850163 is soluble in organic solvents such as DMSO and Ethanol.[3] For in vitro studies,
creating a concentrated stock solution in DMSO is the most common practice.

Solubility Data

Solvent Solubility Notes

Requires sonication.[3]
Use newly opened,

DMSO 67.5 mg/mL (151.21 mM) anhydrous DMSO as the
compound is hygroscopic.

[3]

| Ethanol | 50 mg/mL (112.00 mM) | Requires sonication.[3] |

Q5: My GSK2850163 precipitated out of solution after diluting my DMSO stock in aqueous
media. How can | prevent this?

This is a common issue known as "precipitation upon dilution.” To avoid this:

o Lower the final DMSO concentration: The final concentration of DMSO in your cell culture
medium should be kept low, typically below 0.1%, to avoid solvent-induced artifacts and
precipitation.[4]
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e Use a pre-warmed medium: Adding the DMSO stock to a pre-warmed aqueous medium
while gently vortexing can help improve solubility.

» Consider alternative formulation strategies: For sensitive applications, using excipients like
PEG300 and Tween-80 can improve solubility in aqueous solutions.

Q6: | need to prepare GSK2850163 for in vivo experiments. What are the recommended
formulation protocols?

Here are two established protocols for preparing GSK2850163 for in vivo use.[3]

Experimental Protocols
Protocol 1: Formulation with PEG300 and Tween-80

This protocol yields a clear solution with a solubility of > 2.25 mg/mL (5.04 mM).[3]
Materials:

GSK2850163

DMSO

PEG300

Tween-80

Saline (0.9% w/v NaCl in ddHz0)
Procedure:
e Prepare a stock solution of GSK2850163 in DMSO (e.g., 22.5 mg/mL).

 In a sterile tube, add the solvents in the following order, ensuring complete mixing after each
addition:

o 10% DMSO (from your stock solution)

o 40% PEG300
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o 5% Tween-80

e Bring the final volume to 100% with saline.

Example for 1 mL final volume:

e Add 100 pL of 22.5 mg/mL GSK2850163 in DMSO to 400 pL of PEG300 and mix thoroughly.
e Add 50 pL of Tween-80 and mix again.

e Add 450 pL of saline to reach a final volume of 1 mL.

Protocol 2: Formulation with Corn Oil

This protocol also yields a clear solution with a solubility of > 2.25 mg/mL (5.04 mM).[3]
Materials:

o GSK2850163

e DMSO

e Corn Qil

Procedure:

e Prepare a stock solution of GSK2850163 in DMSO.

e Add 10% of the final volume from your DMSO stock solution to 90% corn oil.

e Mix thoroughly until a clear solution is obtained. Sonication may be used to aid dissolution.[3]

Stability and Storage

Q7: How should | store GSK2850163?
Proper storage is crucial to maintain the stability and activity of GSK2850163.

Storage Recommendations
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Form Storage Temperature Shelf Life

Pure Form (as received) -20°C 3 years
4°C 2 years

In Solvent (e.g., DMSO stock) -80°C 6 months

| | -20°C | 1 month |
Q8: How stable is GSK2850163 in aqueous solutions and cell culture media?

The stability of GSK2850163 in aqueous solutions over long incubation times should be
considered, as degradation could lead to a loss of activity.[4] It is recommended to prepare
fresh dilutions from your frozen DMSO stock for each experiment. Avoid repeated freeze-thaw

cycles of the stock solution.

Visualizing Experimental Workflows and Pathways
IREla Signaling Pathway and GSK2850163 Inhibition
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Caption: IRE1a signaling pathway and the point of inhibition by GSK2850163.
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Troubleshooting Workflow for Poor GSK2850163
Solubility
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Caption: A logical workflow for troubleshooting GSK2850163 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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